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Introduction

1-tert-Butoxy-4-ethynylbenzene is a bifunctional organic compound featuring a bulky tert-
butoxy group and a reactive ethynyl group attached to a benzene ring. This unique structure
makes it a valuable building block in various fields, including organic synthesis, materials
science, and pharmaceutical development. The tert-butoxy group offers steric hindrance and
can influence the electronic properties of the aromatic system, while the ethynyl group provides
a versatile handle for a wide range of chemical transformations, such as click chemistry,
polymerization, and cross-coupling reactions.

Accurate structural elucidation and purity assessment are paramount for the effective utilization
of 1-tert-butoxy-4-ethynylbenzene in research and development. This technical guide
provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data for this compound. As a self-validating system, this document will not
only present the spectral data but also delve into the underlying principles of data acquisition
and interpretation, offering field-proven insights for researchers, scientists, and drug
development professionals.
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Molecular Structure and Properties

The structural integrity of 1-tert-butoxy-4-ethynylbenzene is the foundation of its chemical
behavior. A clear understanding of its architecture is crucial for interpreting its spectral data.

Caption: Molecular structure of 1-tert-butoxy-4-ethynylbenzene.

Table 1: Physicochemical Properties of 1-tert-Butoxy-4-ethynylbenzene

Property Value Source
Molecular Formula C12H140 [1]
Molecular Weight 174.24 g/mol [1]

1-tert-butoxy-4-
IUPAC Name [1]
ethynylbenzene

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules,
providing detailed information about the chemical environment of individual atoms. Due to the
absence of publicly available, experimentally verified NMR data for 1-tert-butoxy-4-
ethynylbenzene, the following sections present high-quality predicted spectra. These
predictions are generated using advanced algorithms that consider a vast database of known
chemical shifts and coupling constants. [2], [3]

Experimental Protocol: Acquiring *H and **C NMR
Spectra

The following is a generalized, field-proven protocol for acquiring high-resolution *H and 3C
NMR spectra of small organic molecules like 1-tert-butoxy-4-ethynylbenzene.

e Sample Preparation:

o Accurately weigh 5-10 mg of the sample for *H NMR and 20-50 mg for 13C NMR.[4]
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o Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCls,
DMSO-ds, Acetone-ds) in a clean, dry NMR tube. Chloroform-d (CDCIs) is a common
choice for non-polar to moderately polar compounds.

o Ensure the sample is fully dissolved. If necessary, gently vortex the tube.

o The final concentration should be in the range of 10-50 mM for *H NMR and 50-200 mM
for 3C NMR.[5]

e Instrument Setup:
o Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.

o Place the sample in the NMR spectrometer's autosampler or manually insert it into the

magnet.
o Lock onto the deuterium signal of the solvent.

o Shim the magnetic field to achieve optimal homogeneity, which is crucial for high
resolution and sharp peaks.

o Data Acquisition:

o For 'H NMR, acquire the spectrum using a standard pulse sequence. A sufficient number
of scans should be averaged to obtain a good signal-to-noise ratio.

o For 3C NMR, a proton-decoupled pulse sequence is typically used to simplify the
spectrum to single lines for each unique carbon atom. A larger number of scans is
generally required due to the lower natural abundance of the 13C isotope.

'H NMR Spectral Data (Predicted)

The predicted *H NMR spectrum of 1-tert-butoxy-4-ethynylbenzene in CDCls is expected to
show distinct signals corresponding to the aromatic, ethynyl, and tert-butyl protons.

Table 2: Predicted *H NMR Data for 1-tert-Butoxy-4-ethynylbenzene
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.40 Doublet 2H Ar-H (ortho to -C=CH)
~6.90 Doublet 2H Ar-H (ortho to -O-t-Bu)
~3.05 Singlet 1H =C-H
~1.35 Singlet 9H -C(CHs)3

Interpretation:

o Aromatic Protons: The para-substitution pattern of the benzene ring leads to an AA'BB' spin
system, which often appears as two doublets. The protons ortho to the electron-withdrawing
ethynyl group are expected to be deshielded and appear at a lower field (~7.40 ppm)
compared to the protons ortho to the electron-donating tert-butoxy group (~6.90 ppm).

o Ethynyl Proton: The terminal alkyne proton is typically found in the range of 2.5-3.1 ppm. Its
singlet nature is due to the absence of neighboring protons.

o tert-Butyl Protons: The nine equivalent protons of the tert-butyl group are expected to
produce a sharp singlet at a higher field (~1.35 ppm) due to their aliphatic nature and
shielding effects.

3C NMR Spectral Data (Predicted)

The predicted proton-decoupled *3C NMR spectrum provides information about the carbon

framework of the molecule.

Table 3: Predicted 3C NMR Data for 1-tert-Butoxy-4-ethynylbenzene
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Chemical Shift (6, ppm) Assighment

~156 Ar-C (ipso to -O-t-Bu)

~133 Ar-C (ortho to -C=CH)

~118 Ar-C (ipso to -C=CH)

~115 Ar-C (ortho to -O-t-Bu)

~83 -C=CH

~79 -C(CHs)3

~77 =C-H

~29 -C(CH3)3
Interpretation:

e Aromatic Carbons: The aromatic region of the spectrum is expected to show four distinct
signals due to the symmetry of the para-substituted ring. The carbon attached to the oxygen
of the tert-butoxy group will be the most downfield due to the deshielding effect of the oxygen
atom. The ipso-carbon of the ethynyl group will also be downfield.

o Alkynyl Carbons: The two carbons of the alkyne group are expected to have characteristic
chemical shifts in the range of 70-90 ppm.

« tert-Butyl Carbons: The quaternary carbon of the tert-butyl group will appear further
downfield than the methyl carbons due to its substitution. The three equivalent methyl
carbons will give a single, intense signal at a higher field.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound, as well as to gain structural information through the
analysis of its fragmentation patterns.
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Experimental Protocol: Acquiring Electron lonization (EIl)
Mass Spectra

Electron lonization (EIl) is a common technique for the mass analysis of volatile and thermally
stable small organic molecules.

e Sample Introduction:

o Introduce a small amount of the sample (typically in the microgram to nanogram range)
into the mass spectrometer. This can be done via a direct insertion probe or through a gas
chromatograph (GC-MS).

o For GC-MS, dissolve the sample in a volatile solvent (e.g., dichloromethane, hexane) and
inject it into the GC.

e lonization:

o In the ion source, the sample molecules are bombarded with a high-energy electron beam
(typically 70 eV).

o This results in the ejection of an electron from the molecule, forming a radical cation (M*e),
which is the molecular ion.

e Mass Analysis:

o The molecular ion and any fragment ions formed are accelerated into a mass analyzer
(e.g., quadrupole, time-of-flight).

o The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
o Detection:

o The separated ions are detected, and a mass spectrum is generated, which is a plot of ion
abundance versus m/z.

Mass Spectrometry Data and Fragmentation Analysis
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The mass spectrum of 1-tert-butoxy-4-ethynylbenzene is expected to show a prominent
molecular ion peak and several characteristic fragment ions.

Table 4: Predicted Key lons in the Mass Spectrum of 1-tert-Butoxy-4-ethynylbenzene

m/z Proposed Fragment

174 [M]*e (Molecular lon)

159 [M - CH3]*

118 [M - CaHs]*e (Loss of isobutylene)
91 [C7H7]* (Tropylium ion)

57 [CaHo]* (tert-Butyl cation)

Fragmentation Pathway:

The fragmentation of aromatic ethers in EI-MS is often characterized by cleavage of the ether

bond and rearrangements.[6]

[C11H110]*
m/z = 159
- «CH3
[C12H140]** _ [C8HBO]* [CTHT]*
miz = 174 - C4HS8 (isobutylene) y, | miz = 118 O gl miz=01
(Molecular lon) Mynylphenol radical cation) (Tropylium ion)
[CAH9]*
m/z = 57

(tert-butyl cation)

Click to download full resolution via product page
Caption: Proposed mass spectral fragmentation pathway of 1-tert-butoxy-4-ethynylbenzene.

Interpretation:
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e Molecular lon (m/z 174): The presence of a clear molecular ion peak is expected due to the
stability of the aromatic ring.

e Loss of a Methyl Group (m/z 159): A common fragmentation pathway for compounds
containing a tert-butyl group is the loss of a methyl radical to form a stable tertiary
carbocation.

o Loss of Isobutylene (m/z 118): A characteristic fragmentation for tert-butyl ethers is the
McLafferty-type rearrangement involving the transfer of a hydrogen atom and the elimination
of a neutral isobutylene molecule. This results in the formation of the p-ethynylphenol radical
cation.

e tert-Butyl Cation (m/z 57): Alpha-cleavage of the C-O bond can lead to the formation of the
stable tert-butyl cation, which is often a prominent peak in the mass spectra of tert-butyl
ethers.

e Tropylium lon (m/z 91): The p-ethynylphenol radical cation can undergo further
fragmentation, such as the loss of carbon monoxide (CO), to form the highly stable tropylium
ion.

Conclusion

This technical guide provides a detailed analysis of the expected NMR and mass spectrometry
data for 1-tert-butoxy-4-ethynylbenzene. By combining high-quality predicted spectral data
with established experimental protocols and a thorough interpretation of the expected spectral
features, this document serves as a valuable resource for scientists working with this versatile
compound. The presented information facilitates the confident identification and
characterization of 1-tert-butoxy-4-ethynylbenzene, ensuring its effective application in
various scientific endeavors. The self-validating nature of this guide, which explains the
causality behind the expected spectral patterns, empowers researchers to not only confirm the
identity of their material but also to troubleshoot potential impurities or side products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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